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Compound of Interest

Compound Name: 1-Chlorophthalazine

Cat. No.: B019308

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal
Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling 1-
Chlorophthalazine and adhere to all institutional and governmental safety regulations.

Introduction

1-Chlorophthalazine is a halogenated nitrogen heterocyclic compound utilized as a key
intermediate in medicinal chemistry and drug development. Its reactive nature necessitates a
thorough understanding of its hazard profile and strict adherence to safety protocols to
minimize risks to laboratory personnel. This guide provides an in-depth overview of the safety
and handling precautions for 1-Chlorophthalazine, based on available safety data.

Hazard Identification and Classification

1-Chlorophthalazine is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its irritant properties.

GHS Classification:
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Hazard Class Category GHS Code Hazard Statement
Skin Causes skin irritation.
_ o 2 H315

Corrosion/Irritation [1112]

Serious Eye Causes serious eye
o 2A H319 o

Damage/Eye Irritation irritation.[1][2]

Specific Target Organ

May cause respiratory

Toxicity (Single 3 H335 Lo
irritation.[1][2]

Exposure)

GHS Label Elements:
» Pictogram:
sialt text
¢ Signal Word:Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1]
P264 Wash skin thoroughly after handling.[1]
p271 Use only outdoors or in a well-ventilated area.[1]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[1]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Call a POISON CENTER or doctor/physician if

P312

you feel unwell.[1]

If skin irritation occurs: Get medical
P332 + P313 ] )

advice/attention.[1]

If eye irritation persists: Get medical
P337 + P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.[1]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[1]
P405 Store locked up.[1]

Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Toxicological Information
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While 1-Chlorophthalazine is known to be an irritant, comprehensive quantitative toxicological
data is largely unavailable in public literature. Safety Data Sheets consistently indicate that the
toxicological properties have not been fully investigated and acute toxicity data (e.g., LD50,
LC50) is not available.[3]

Therefore, it is crucial to handle 1-Chlorophthalazine with a high degree of caution, treating it
as a potentially toxic substance.

Summary of Toxicological Effects:

Effect Observation

No data available. The toxicological properties

Acute Toxicity ) )

have not been fully investigated.[3]
Skin Corrosion/Irritation Causes skin irritation.[1][2]
Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]
Respiratory Sensitization No data available.
Skin Sensitization No data available.
Germ Cell Mutagenicity No data available.
Carcinogenicity No data available.
Reproductive Toxicity No data available.

] May cause respiratory irritation.[1][2] The target
STOT-Single Exposure ) ]
organ is the respiratory system.

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Chlorophthalazine is provided
below.
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Property Value

Molecular Formula CsHsCIN2[4][5]

Molecular Weight 164.59 g/mol [4][5]

Appearance Solid

Melting Point 109-112 °CJ[4]

Boiling Point 364.3 £ 15.0 °C (Predicted)[4]

Flash Point 233.8 °C[4]

Solubility Insoluble in water. Soluble in dichloromethane,
ethanol, and methanol.[4]

Stability Moisture sensitive.[2]

Incompatible Materials

Strong oxidizing agents.[2]

Hazardous Decomposition

None under normal use conditions.

Experimental Protocols: Safe Handling Procedures

Due to the lack of extensive toxicity data, a conservative approach to handling 1-

Chlorophthalazine is mandatory. The following protocols outline the necessary precautions.

5.1. Personal Protective Equipment (PPE)

A diagram illustrating the required PPE is provided below.
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Personal Protective Equipment (PPE)

NIOSH-approved Respirator
(if ventilation is inadequate)

Chemical Safety Goggles
(ANSI Z87.1 approved)

Chemical-resistant Gloves
(e.g., Nitrile)

{Flame-retardant Lab CoaD

Click to download full resolution via product page

Personal Protective Equipment for handling 1-Chlorophthalazine.

5.2. Engineering Controls

e Fume Hood: All manipulations of 1-Chlorophthalazine, including weighing and transfers,

must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

5.3. Handling and Storage
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Handling Procedures Storage Conditions
- Store in a Cool, Dry,
[Welgh In Fume HOOOD (Well-ventilated Area)

(Use Spatula/Scoop) (Keep Container Tightly Closed) (Keep Refrigerated)
Store Away from
(Add to Solvent Slowly) [Strong Oxidizing Agents)
(Perform Reaction in Hood)

Click to download full resolution via product page

Workflow for safe handling and storage of 1-Chlorophthalazine.

e Handling:

[e]

Avoid the formation of dust and aerosols.[3]

o

Use non-sparking tools.

[¢]

Ensure good ventilation of the work station.[1]

o

Do not eat, drink, or smoke when using this product.[1]

[e]

Wash hands thoroughly after handling.[1]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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o Keep refrigerated.
o Store apart from incompatible materials such as strong oxidizing agents.[3]
5.4. Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so.

Clean-up:
o Wear appropriate PPE.

o For solid spills, sweep or shovel the material into an appropriate container for disposal.
Minimize dust generation.

o For solutions, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.

o Decontaminate: Clean the spill area thoroughly.
5.5. Disposal Considerations

Dispose of 1-Chlorophthalazine and its containers in accordance with local, regional, and
national regulations. Do not allow the material to be released into the environment.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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e

/ / Routes of Exposqul Aid \

Inhalation: Skin Contact: Eye Contact: Ingestion:
Remove to fresh air. Wash off immediately with plenty of water Rinse immediately with plenty of water for at least 15 minutes. Clean mouth with water and drink plenty of water.
If not breathing, give artificial respiration. for at least 15 minutes. Remove contact lenses, if present. Do NOT induce vomiting.

Get medical attention. If skin irritation persists, call a physician. Get medical attention. Get medical attention.

Click to download full resolution via product page

Emergency first aid procedures for 1-Chlorophthalazine exposure.

General Advice: If symptoms persist, call a physician. Ensure that medical personnel are aware
of the material(s) involved and take precautions to protect themselves.

Conclusion

1-Chlorophthalazine is a valuable research chemical that requires careful handling due to its
irritant properties and the lack of comprehensive toxicological data. By implementing the
engineering controls, personal protective equipment, and handling procedures outlined in this
guide, researchers can work safely with this compound. A proactive approach to safety,
including a thorough risk assessment before beginning any new experimental protocol, is
paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Chlorophthalazine: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019308#safety-and-handling-precautions-for-1-
chlorophthalazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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